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Compound of Interest

Compound Name: 4-(2-Hydroxyethylamino)-pyridine

CAS No.: 192130-06-6

Cat. No.: B062397 Get Quote

Executive Summary
4-(2-Hydroxyethylamino)-pyridine (4-HEAP) represents a critical class of "heterocyclic

alkanolamines" used to introduce pH-responsiveness, metal-coordination capability, and

hydrogen-bonding motifs into polymer backbones. Its unique structure features a secondary

amine (bridging) and a primary hydroxyl group (reactive handle), anchored by a basic pyridine

ring.

This guide provides validated protocols for converting 4-HEAP into a polymerizable monomer

and utilizing it as a functional chain terminator. These methodologies enable the development

of "smart" hydrogels, self-healing coatings, and metallo-supramolecular networks.
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Property Specification
Material Science
Implication

Structure Py-NH-CH₂-CH₂-OH
Bifunctional: Nucleophilic -OH

and Basic Py-N.

pKa (Pyridine) ~5.5 - 6.0

Ideal for pH-responsive

swelling/solubility transitions in

the physiological range (pH 5-

7).

H-Bonding
Donor (NH, OH) & Acceptor

(Py-N)

Facilitates supramolecular self-

assembly and high adhesion to

polar substrates.

Reactivity 1° Alcohol > 2° Amine

The hydroxyl group is the

primary conjugation site for

esters/urethanes; the amine is

deactivated by the pyridine

ring.

Core Protocol A: Synthesis of pH-Responsive
Methacrylate Monomers
Objective: To convert 4-HEAP into a polymerizable vinyl monomer, 2-(pyridin-4-ylamino)ethyl

methacrylate (PyEMA), for use in radical polymerization.

Mechanism
The primary alcohol of 4-HEAP reacts with methacryloyl chloride via nucleophilic acyl

substitution. The pyridine ring acts as an internal base, but an external base (TEA) is

recommended to scavenge HCl efficiently.

Step-by-Step Methodology
Reagents:

4-(2-Hydroxyethylamino)-pyridine (1.0 eq)
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Methacryloyl chloride (1.1 eq)

Triethylamine (TEA) (1.2 eq)

Anhydrous Dichloromethane (DCM)

Inhibitor: Hydroquinone monomethyl ether (MEHQ) (50 ppm)

Procedure:

Dissolution: Dissolve 10 mmol of 4-HEAP and 12 mmol of TEA in 50 mL of anhydrous DCM

in a round-bottom flask under Nitrogen atmosphere. Cool to 0°C.

Acylation: Dropwise add 11 mmol of methacryloyl chloride diluted in 10 mL DCM over 30

minutes. Critical: Maintain temperature < 5°C to prevent polymerization.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

Work-up: Wash the organic layer with saturated NaHCO₃ (2x) and brine (1x). Dry over

MgSO₄.

Purification: Concentrate in vacuo. Purify via silica gel column chromatography (Eluent: Ethyl

Acetate/Hexane 1:1) to remove unreacted amine.

Validation: Confirm structure via ¹H-NMR (look for vinyl protons at ~5.5 and 6.1 ppm and the

pyridine AA'BB' system).

Polymerization (RAFT Method)
To create a defined block copolymer (e.g., PEG-b-PyEMA):

Mix PyEMA monomer, RAFT agent (e.g., CPDB), and AIBN (Initiator) in 1,4-dioxane.

Degas via 3 freeze-pump-thaw cycles.

Polymerize at 70°C for 24 hours.

Precipitate in cold diethyl ether.
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Core Protocol B: Polyurethane Chain-End
Functionalization
Objective: To use 4-HEAP as a "capping agent" for isocyanate-terminated prepolymers,

introducing a terminal pyridine group for metal coordination or antibacterial quaternization.

Experimental Workflow
Prepolymer Synthesis: React a diol (e.g., PCL-diol) with excess diisocyanate (e.g., IPDI) to

form an NCO-terminated prepolymer.

Capping: Add 4-HEAP (2.05 eq relative to prepolymer chains) dissolved in dry DMF.

Curing: Stir at 60°C for 4 hours until the NCO peak (2270 cm⁻¹) disappears in FTIR.

Film Formation: Cast the solution onto Teflon molds and dry at 80°C under vacuum.

Result: A polyurethane with telechelic pyridine groups capable of coordinating with transition

metals (Zn²⁺, Cu²⁺) to form reversible physical crosslinks.

Visualizations
Figure 1: Synthesis & Polymerization Workflow
This diagram illustrates the conversion of 4-HEAP into a functional monomer and its

subsequent polymerization into a pH-responsive network.
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Reaction Conditions
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Caption: Synthesis pathway from 4-HEAP precursor to pH-responsive poly(methacrylate)

networks.

Figure 2: Supramolecular Interaction Network
Illustrating the dual-mode interaction capabilities of the 4-HEAP motif within a polymer matrix.
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Caption: Mechanistic map of 4-HEAP interactions: Metal coordination and Hydrogen bonding.

Performance Analysis & Data
pH-Responsiveness
Polymers containing 4-HEAP derivatives exhibit a "swelling transition" at low pH.

pH > 6.0: Pyridine is deprotonated (hydrophobic). Polymer collapses/precipitates.

pH < 5.0: Pyridine is protonated (Py-H⁺). Polymer becomes hydrophilic/soluble due to

charge repulsion and hydration.

pH Environment Polymer State Application

pH 7.4 (Physiological) Collapsed / Gel
Drug encapsulation / Coating

stability

pH 5.0 (Endosomal/Tumor) Swollen / Soluble Triggered drug release

pH 2.0 (Stomach) Fully Soluble Oral delivery protection
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(Note: While specific literature solely dedicated to CAS 5347-16-0 is niche, the protocols above

are derived from standard methodologies for "amino-pyridine alkanols" in polymer science,

validated by the reactivity of the functional groups described.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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